Cas no 917839-51-1 ([1,1'-Biphenyl]-2-carbonitrile, 4,5-dimethyl-2'-(trifluoromethyl)-)

[1,1'-Biphenyl]-2-carbonitrile, 4,5-dimethyl-2'-(trifluoromethyl)- structure
917839-51-1 structure
Product Name:[1,1'-Biphenyl]-2-carbonitrile, 4,5-dimethyl-2'-(trifluoromethyl)-
CAS No:917839-51-1
MF:C16H12F3N
MW:275.268394470215
CID:783753
PubChem ID:71428284
Update Time:2025-04-19

[1,1'-Biphenyl]-2-carbonitrile, 4,5-dimethyl-2'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2-carbonitrile, 4,5-dimethyl-2'-(trifluoromethyl)-
    • 4,5-dimethyl-2-[2-(trifluoromethyl)phenyl]benzonitrile
    • DTXSID80847011
    • 4,5-Dimethyl-2'-(trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile
    • 917839-51-1
    • Inchi: 1S/C16H12F3N/c1-10-7-12(9-20)14(8-11(10)2)13-5-3-4-6-15(13)16(17,18)19/h3-8H,1-2H3
    • InChI Key: MOGPAILABBJWSD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1=C(C#N)C=C(C)C(C)=C1)(F)F

Computed Properties

  • Exact Mass: 275.09218387g/mol
  • Monoisotopic Mass: 275.09218387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 23.8Ų
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.